Cas no 144735-57-9 (4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol)

• Product Name: 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol
• CAS No: 144735-57-9
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 98058
• PubChem ID: 6709743
• Update Time: 2025-05-22

4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol
• 2-(4-HYDROXY-3-METHOXYPHENYL)-7-METHOXY-5-BENZOFURANPROPANOL
• 4-[5-(3-hydroxypropyl)-7-methoxy-1-benzofuran-2-yl]-2-methoxyphenol
• 5-Benzofuranpropanol,2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• 2-(4-hydroxy-3-methoxyphenyl)-5-(3-hydroxypropyl)-7-methoxybenzofurane
• 5-(3-hydroxypropyl)-7-methoxy-2-(3'-methoxy-4'-hydroxyphenyl)benzo[b]furan
• AC1O8HUA
• AK-88890
• ICCB1_000073
• W1825
• [ "" ]
• 2-4-Hydroxy-3-methoxyphenyl-7-methoxy-5-benzofuranpropanol
• DTXSID90425107
• AKOS015999054
• FS-10366
• 144735-57-9
• 2-(4-Hydroxy-3-methoxyphenyl) -7-methoxy-5-benzofuranpropanol
• 5-Benzofuranpropanol, 2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• SCHEMBL18223919
• 2-(4-hydroxy-3-methoxyphenyl)
• -7-methoxy-5-benzofuranpropal

• Inchi： 1S/C19H20O5/c1-22-17-10-13(5-6-15(17)21)16-11-14-8-12(4-3-7-20)9-18(23-2)19(14)24-16/h5-6,8-11,20-21H,3-4,7H2,1-2H3
• InChI Key： FEONDVSBLGLFAZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)OC)O)=CC2C=C(C=C(C1=2)OC)CCCO

Computed Properties

• Exact Mass: 328.13107373g/mol
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 516.6±45.0 °C at 760 mmHg
• Flash Point: 266.2±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol

Recent Advances in the Study of 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol (CAS: 144735-57-9)

The compound 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol (CAS: 144735-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol. One notable investigation demonstrated its potent antioxidant properties, which are attributed to the presence of the hydroxypropyl and methoxy functional groups. These groups facilitate the scavenging of reactive oxygen species (ROS), making the compound a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant effects, this compound has shown significant anti-inflammatory activity in preclinical models. Researchers have identified its ability to inhibit key inflammatory mediators, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest potential applications in the management of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to optimize its pharmacokinetic profile and enhance its bioavailability.

The synthetic pathways for 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol have also been a focal point of recent research. Advances in organic synthesis have enabled the development of more efficient and scalable methods for its production. One study reported a novel catalytic approach that significantly improves yield and reduces the generation of by-products, thereby enhancing the compound's feasibility for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, tissue specificity, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol.

In conclusion, the compound 4-(5-(3-Hydroxypropyl)-7-methoxybenzofuran-2-yl)-2-methoxyphenol (CAS: 144735-57-9) represents a promising avenue for drug discovery and development. Its multifaceted biological activities, coupled with advances in synthetic chemistry, position it as a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in clinical settings to fully realize its therapeutic potential.